Cas no 16233-53-7 (2-(ethylthio)-Thieno[3,2-d]pyrimidin-4(3H)-one)
16233-53-7 structure
Product Name:2-(ethylthio)-Thieno[3,2-d]pyrimidin-4(3H)-one
CAS No:16233-53-7
MF:C8H8N2OS2
MW:212.291918754578
CID:2112323
PubChem ID:135674978
Update Time:2025-04-21
2-(ethylthio)-Thieno[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(ethylthio)-Thieno[3,2-d]pyrimidin-4(3H)-one
- SCHEMBL9431669
- 16233-53-7
- DA-27692
- 2-Ethylmercapto-4-hydroxythieno[3,2-d]pyrimidine
- PQGMSMULECCPEF-UHFFFAOYSA-N
- SCHEMBL5437924
-
- Inchi: 1S/C8H8N2OS2/c1-2-12-8-9-5-3-4-13-6(5)7(11)10-8/h3-4H,2H2,1H3,(H,9,10,11)
- InChI Key: PQGMSMULECCPEF-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1C(NC(=N2)SCC)=O
Computed Properties
- Exact Mass: 212.00780523Da
- Monoisotopic Mass: 212.00780523Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 95Ų
2-(ethylthio)-Thieno[3,2-d]pyrimidin-4(3H)-one Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
16233-53-7 (2-(ethylthio)-Thieno[3,2-d]pyrimidin-4(3H)-one) Related Products
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